2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride

• IUPAC Name: 2-[(3-chloro-4-ethoxy-5-methoxyphenyl)methylamino]-1-phenylethanol;hydrochloride
• InChI: InChI=1S/C18H22ClNO3.ClH/c1-3-23-18-15(19)9-13(10-17(18)22-2)11-20-12-16(21)14-7-5-4-6-8-14;/h4-10,16,20-21H,3,11-12H2,1-2H3;1H
• InChI Key: NWWXRHSCXRMKBH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Cl)CNCC(C2=CC=CC=C2)O)OC.Cl
• Molecular Formula: C18H23Cl2NO3
• Molecular Weight: 372.3 g/mol

Description

2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride is a chemical compound that is commonly used in scientific research. It is a hydrochloride salt of a compound that is also known as Phenylephrine Chloroethoxy Anisylidene Ethanolamine. This compound is used in various research studies due to its unique properties and effects.

Mechanism of Action

The mechanism of action of 2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride involves its interaction with adrenergic receptors. It acts as an agonist of alpha-1 adrenergic receptors, which are present in various tissues, including the cardiovascular system. Its interaction with these receptors leads to vasoconstriction, increased blood pressure, and increased cardiac output.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly related to its interaction with adrenergic receptors. It leads to vasoconstriction, increased blood pressure, and increased cardiac output. It also has some effects on the respiratory system, as it can cause bronchodilation. Additionally, it has some effects on the gastrointestinal system, as it can decrease gastrointestinal motility.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride in lab experiments include its unique properties and effects. It is commonly used as a reagent in the synthesis of other compounds, and it is also used in the study of adrenergic receptors and their effects on the cardiovascular system. However, there are some limitations to its use in lab experiments. It can be difficult to obtain in large quantities, and it is relatively expensive compared to other reagents.

Future Directions

There are many future directions for the use of 2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride in scientific research. One possible direction is the study of its effects on other systems in the body, such as the nervous system. Another possible direction is the study of its effects on different types of adrenergic receptors. Additionally, it could be used in the development of new drugs for the treatment of cardiovascular diseases. Overall, the unique properties and effects of this compound make it a valuable tool for scientific research.

Scientific Research Applications

2-[(3-chloro-4-ethoxy-5-methoxybenzyl)amino]-1-phenylethanol hydrochloride is used in various scientific research studies due to its unique properties. It is commonly used as a reagent in the synthesis of other compounds. It is also used in the study of adrenergic receptors and their effects on the cardiovascular system. Additionally, it is used in the study of the pharmacological properties of various drugs.